Cas no 1246304-47-1 (12:0-13:0 PE)

• Product Name: 12:0-13:0 PE
• CAS No: 1246304-47-1
• MF: C₃₀H₆₀NO₈P
• MW: 593.773071289063
• CID: 4763483
• Update Time: 2025-08-04

12:0-13:0 PE Chemical and Physical Properties

Names and Identifiers

• 12:0-13:0 PE
• Tridecanoic acid, (1R)-1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxododecyl)oxy]ethyl ester

• Inchi： 1S/C30H60NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-30(33)39-28(27-38-40(34,35)37-25-24-31)26-36-29(32)22-20-18-16-14-12-10-8-6-4-2/h28H,3-27,31H2,1-2H3,(H,34,35)/t28-/m1/s1
• InChI Key： PGDKJXWZRREZOX-MUUNZHRXSA-N
• SMILES： C(O[C@@H](COP(OCCN)(O)=O)COC(=O)CCCCCCCCCCC)(=O)CCCCCCCCCCCC

Experimental Properties

• Color/Form: ~10 μg/mL (Refer to C of A for lot specific concentration.)

12:0-13:0 PE Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Storage Condition：−20°C

Additional information on 12:0-13:0 PE

Comprehensive Guide to 12:0-13:0 PE (CAS No. 1246304-47-1): Properties, Applications, and Market Insights

12:0-13:0 PE, with the CAS number 1246304-47-1, is a specialized phospholipid widely used in biochemical research, pharmaceutical formulations, and cosmetic applications. This compound, also known as dodecanoyl-tridecanoyl phosphatidylethanolamine, is gaining attention due to its unique structural properties and versatility. In this article, we delve into the chemical characteristics, industrial uses, and emerging trends surrounding 12:0-13:0 PE, addressing common queries such as "What is 12:0-13:0 PE used for?" and "How does 12:0-13:0 PE enhance drug delivery systems?".

The molecular structure of 12:0-13:0 PE consists of a phosphatidylethanolamine head group linked to two fatty acid chains—a 12-carbon (lauric acid) and a 13-carbon (tridecanoic acid) moiety. This asymmetric chain length contributes to its enhanced membrane fluidity, making it valuable for liposome formulations and nanoparticle stabilization. Researchers frequently search for "12:0-13:0 PE solubility" and "12:0-13:0 PE stability," as these properties are critical for applications in drug delivery and biomimetic membranes.

In the pharmaceutical industry, 12:0-13:0 PE is increasingly utilized to improve the bioavailability of hydrophobic drugs. Its ability to form stable lipid bilayers aligns with current trends in personalized medicine and targeted therapy. A trending search term like "12:0-13:0 PE in mRNA vaccines" reflects its role in modern vaccine development, where it aids in encapsulation efficiency and cellular uptake. Additionally, its low toxicity profile makes it suitable for cosmetic emulsions, addressing demands for "clean-label ingredients" in skincare.

The market for 12:0-13:0 PE is expanding, driven by advancements in nanotechnology and biodegradable materials. Analysts note growing inquiries about "12:0-13:0 PE suppliers" and "12:0-13:0 PE price trends," particularly from sectors focused on sustainable packaging and green chemistry. Its compatibility with plant-based formulations further positions it as a key player in the bioeconomy.

From a technical perspective, 12:0-13:0 PE exhibits a phase transition temperature between 15–25°C, a detail often searched alongside "12:0-13:0 PE storage conditions." Proper handling requires protection from oxidation, prompting interest in "antioxidant additives for phospholipids." These practical considerations are vital for laboratories and manufacturers aiming to maintain product integrity.

Emerging studies highlight 12:0-13:0 PE's potential in neurological research, particularly in modeling lipid raft dynamics. Queries like "12:0-13:0 PE and blood-brain barrier" underscore its relevance in neurodegenerative disease studies. Furthermore, its biodegradability aligns with global shifts toward eco-friendly biomaterials, a hotspot for investors and policymakers alike.

In summary, 12:0-13:0 PE (CAS 1246304-47-1) bridges multiple scientific disciplines, from advanced therapeutics to sustainable industrial solutions. By addressing high-search-volume questions and integrating cutting-edge applications, this guide provides a roadmap for professionals navigating the evolving landscape of functional phospholipids.